Tribufos
Overview
Description
Tribufos, also known as DEF, is a colorless to pale yellow liquid with a skunk-like odor . It is used as a defoliant, a chemical that removes leaves, for cotton plants . Removing the leaves keeps certain pests that may be found on the leaves from damaging the cotton before it is picked .
Synthesis Analysis
This compound is obtained by the reaction of the compound, which is prepared through the Thio-alkylation of PCl_3 with n-butane thiol, and hydrogen peroxide .Molecular Structure Analysis
The molecular formula of this compound is C12H27OPS3 . The IUPAC name is 1-bis (butylsulfanyl)phosphorylsulfanylbutane . The InChI is InChI=1S/C12H27OPS3/c1-4-7-10-15-14 (13,16-11-8-5-2)17-12-9-6-3/h4-12H2,1-3H3 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 314.5 g/mol . It is insoluble in water . The density is 1.1±0.1 g/cm^3, boiling point is 407.8±28.0 °C at 760 mmHg, and the flash point is 200.4±24.0 °C .Scientific Research Applications
Soil Dissipation in Cotton Production
Tribufos, used as a cotton defoliant, has been studied for its dissipation in cotton-producing soils. Potter et al. (2002) found that soil aluminum can inhibit organisms that degrade this compound, impacting its dissipation rate. Despite this, the dissipation time was significantly less than previously estimated in risk assessments. This study also highlighted the potential aquatic risk due to runoff concentrations and suggested that volatilization is a significant pathway for this compound dissipation in soil, which should be considered in future pesticide registration models (Potter, Reddy, Millhollen, Bednarz, Bosch, Truman, & Strickland, 2002).
Water Contamination Analysis
A study by Potter et al. (2000) developed a procedure for analyzing cotton pesticide and harvest-aid chemicals in water, including this compound. The method involved solid-phase extraction and analysis by various chromatography techniques. This allowed for detection of this compound in surface runoff from cotton fields, indicating its presence and concentration trends in agricultural water sources (Potter, Martí, Belflower, & Truman, 2000).
Antifouling Technology
This compound, as an organophosphate compound, has been involved in antifouling technologies. Yebra et al. (2004) discussed the evolution of antifouling systems, with a focus on environmentally friendly options to replace harmful compounds like this compound. The study emphasized the need for innovative technologies that are effective and ecologically benign (Yebra, Kiil, & Dam‐Johansen, 2004).
Ecological Impacts and Antifouling Strategies
Research by Dafforn, Lewis, and Johnston (2011) explored the ecological impacts of antifouling technologies, including those using this compound. They reviewed the historical use of biocides in antifouling paints, their environmental impact, and the shift towards non-toxic alternatives. This study is critical in understanding the ecological ramifications of this compound in marine environments (Dafforn, Lewis, & Johnston, 2011).
Environmental Remediation Techniques
A review by Du et al. (2014) focused on environmental remediation techniques for this compound contamination. They assessed various methods for cleaning up this compound-contaminated soil and water, including thermal treatment, biodegradation, and physio-chemical adsorption. This paper provides insights into the challenges and solutions for managing environmental this compound contamination (Du, Chadalavada, Chen, & Naidu, 2014).
Environmental Impact Overview
Maguire (1988) offered an overview of the environmental aspects of tributyltin, a compound related to this compound. The paper reviewed its analysis methods, toxicity, environmental occurrence, persistence, fate, and regulatory status. This comprehensive review aids in understanding the broader environmental impact of tributyltin and related compounds like this compound (Maguire, 1988).
Mechanism of Action
Target of Action
Tribufos, an organophosphorus compound, primarily targets acetylcholinesterase (AChE) . AChE is a neurotransmitter that plays a crucial role in the nervous system . This compound also inhibits CB1 in vivo .
Mode of Action
This compound, like other organophosphates, inactivates acetylcholinesterase in humans by phosphorylation of the hydroxyl group of serine present at the active site of the enzyme . This interaction with its targets leads to a decrease in the activity of AChE .
Biochemical Pathways
The primary biochemical pathway affected by this compound involves the inhibition of acetylcholinesterase, leading to an accumulation of acetylcholine in the body . This accumulation can disrupt normal nerve impulses, leading to various physiological effects.
Pharmacokinetics (ADME Properties)
This compound exhibits certain ADME (Absorption, Distribution, Metabolism, Excretion) properties. It is readily absorbed following oral or dermal exposure . Once absorbed, this compound is widely distributed within the body . It undergoes oxidation, hydrolysis, and conjugation reactions in mammals . This compound and its metabolites are rapidly excreted, predominantly in urine .
Result of Action
The molecular and cellular effects of this compound action primarily involve the inhibition of acetylcholinesterase activity. This inhibition can lead to a decrease in red blood cell (RBC) and brain AChE activity, which are considered to represent an adverse effect .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is degraded in the atmosphere by reacting with photochemically generated hydroxyl radicals . Its persistence in soil is influenced by environmental conditions, with half-lives ranging from 5 to 745 days reported . Volatilization from soils under hot and humid conditions may be an important environmental fate process .
Safety and Hazards
Future Directions
The U.S. Environmental Protection Agency (EPA) is announcing new mitigation measures for three additional organophosphate pesticides: ethoprop, phosmet, and tribufos . The Agency worked with the registrants of these pesticides to develop mitigation measures several years ahead of the scheduled completion of EPA’s registration review work on these chemicals, expediting protection for farmworkers and other people who work with these pesticides .
Biochemical Analysis
Biochemical Properties
Tribufos is an organophosphorus compound that exhibits anticholinesterase activity . It interacts with the enzyme acetylcholinesterase (AChE), a key neurotransmitter, inhibiting its activity .
Cellular Effects
The inhibition of AChE by this compound can have significant effects on cell function. As AChE plays a crucial role in nerve signal transmission, its inhibition can disrupt normal cellular processes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with AChE, leading to the inhibition of this enzyme . This inhibition can result in an accumulation of acetylcholine, a neurotransmitter, leading to overstimulation of the nerves .
Temporal Effects in Laboratory Settings
In the atmosphere, this compound is degraded by reacting with photochemically generated hydroxyl radicals; its estimated atmospheric half-life is approximately 2 hours . In soil, there is uncertainty regarding the overall persistence of this compound; half-lives of 5–745 days in soil have been reported .
Dosage Effects in Animal Models
The toxicology database provides strong evidence confirming that this compound, like other organophosphates, has anticholinesterase activity in all species tested, which include hen, mice, rats, dogs, and rabbits .
Metabolic Pathways
This compound and its metabolites are rapidly excreted, predominantly in urine .
Transport and Distribution
This compound exhibits low vapor pressure and a low Henry’s Law constant; therefore, this compound is not likely to volatilize readily from water . Although a low vapor pressure suggests that this compound is not likely to volatilize from soil surfaces, a field dissipation study indicated that volatilization from soils under hot and humid conditions may be an important environmental fate process .
Properties
IUPAC Name |
1-bis(butylsulfanyl)phosphorylsulfanylbutane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27OPS3/c1-4-7-10-15-14(13,16-11-8-5-2)17-12-9-6-3/h4-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOKXUAHZSKEQSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSP(=O)(SCCCC)SCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27OPS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1024174 | |
Record name | Tribufos | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1024174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
S,s,s-tributyltrithiophosphate is a colorless to pale yellow liquid with mercaptan-like odor. Insoluble in water. Used as a growth regulator., Liquid, Colorless to pale yellow liquid; [Merck Index] | |
Record name | S,S,S-TRIBUTYLTRITHIOPHOSPHATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/18241 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Phosphorotrithioic acid, S,S,S-tributyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Tribufos | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/7511 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Boiling Point |
210 °C at 750 mm Hg | |
Record name | TRIBUFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/668 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Soluble in aliphatic, aromatic, and chlorinated hydrocarbons and alcohols. Completely miscible in dichloromethane, n-hexane, 2-propanol, and toluene., In water, 2.3 mg/L at 20 °C | |
Record name | TRIBUFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/668 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.057 at 20 °C | |
Record name | TRIBUFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/668 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.0000053 [mmHg], 5.3X10-6 mm Hg at 25 °C | |
Record name | Tribufos | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/7511 | |
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Record name | TRIBUFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/668 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Colorless to pale yellow liquid | |
CAS No. |
78-48-8 | |
Record name | S,S,S-TRIBUTYLTRITHIOPHOSPHATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/18241 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Tribufos | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=78-48-8 | |
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Record name | Tribufos [ISO] | |
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Record name | Phosphorotrithioic acid, S,S,S-tributyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Tribufos | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1024174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | S,S,S-tributylphosphorotrithioate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.019 | |
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Record name | TRIBUFOS | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/53075G8GRF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | TRIBUFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/668 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
Below -25 °C | |
Record name | TRIBUFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/668 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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